Cas no 35490-74-5 (Benzenamine,3,5-dimethyl-2-nitro-)

Benzenamine,3,5-dimethyl-2-nitro- structure
35490-74-5 structure
Product Name:Benzenamine,3,5-dimethyl-2-nitro-
CAS No:35490-74-5
MF:C8H10N2O2
MW:166.177201747894
MDL:MFCD18824861
CID:295662
PubChem ID:22258226
Update Time:2025-09-26

Benzenamine,3,5-dimethyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,3,5-dimethyl-2-nitro-
    • 3,5-Dimethyl-2-nitroaniline
    • 3,5-Dimethyl-2-Nitro-Benzenamine
    • 35490-74-5
    • 3,5-Dimethyl-6-nitroanilin
    • TD1191
    • SCHEMBL5849951
    • BENZENAMINE, 3,5-DIMETHYL-2-NITRO-
    • AKOS024262481
    • DTXSID90623984
    • Benzenamine, 3,5-dimethyl-2-nitro-
    • UDQLNMXIULDNCQ-UHFFFAOYSA-N
    • AE-562/43460661
    • 3,5-Dimethyl-2-nitrobenzenamine
    • MFCD18824861
    • MDL: MFCD18824861
    • Inchi: 1S/C8H10N2O2/c1-5-3-6(2)8(10(11)12)7(9)4-5/h3-4H,9H2,1-2H3
    • InChI Key: UDQLNMXIULDNCQ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(=CC(C)=CC=1C)N)=O

Computed Properties

  • Exact Mass: 166.0743
  • Monoisotopic Mass: 166.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.2±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 315.8±37.0 °C at 760 mmHg
  • Flash Point: 144.8±26.5 °C
  • PSA: 69.16
  • Vapor Pressure: No data available

Benzenamine,3,5-dimethyl-2-nitro- Security Information

Benzenamine,3,5-dimethyl-2-nitro- Pricemore >>

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